Cas no 2137582-33-1 (Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)-)

• Product Name: Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)-
• CAS No: 2137582-33-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5297676
• Update Time: 2025-10-22

Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)-

• Inchi： 1S/C11H21N3O/c1-11(2,3)14-10(15)13-9-6-7-4-5-8(9)12-7/h7-9,12H,4-6H2,1-3H3,(H2,13,14,15)
• InChI Key： WKLGZEMRTXYQLX-UHFFFAOYSA-N
• SMILES： N(C1CC2NC1CC2)C(NC(C)(C)C)=O

Additional information on Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)-

Comprehensive Overview of Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)- (CAS No. 2137582-33-1)

The compound Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)- (CAS No. 2137582-33-1) is a specialized urea derivative with a unique molecular structure. Its 7-azabicyclo[2.2.1]heptane moiety and tert-butyl group make it a subject of interest in pharmaceutical and chemical research. This compound is often explored for its potential applications in drug discovery, particularly in the development of small molecule inhibitors and enzyme modulators. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its biological efficacy.

In recent years, the demand for novel urea derivatives has surged due to their versatility in medicinal chemistry. The N-7-azabicyclo[2.2.1]hept-2-yl component of this compound is particularly noteworthy, as it contributes to its rigid bicyclic framework, which can enhance binding affinity to target proteins. This feature aligns with current trends in fragment-based drug design (FBDD), where researchers seek to improve drug-like properties through strategic molecular modifications. Additionally, the tert-butyl group is known for its steric and electronic effects, which can influence the compound's metabolic stability and solubility.

The synthesis of Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)- involves multi-step organic reactions, often starting from 7-azabicyclo[2.2.1]heptane precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These methods are gaining traction in the pharmaceutical industry, as they align with the principles of green chemistry and sustainable manufacturing. The compound's CAS No. 2137582-33-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening (HTS) campaigns.

One of the most frequently asked questions about this compound revolves around its biological targets and therapeutic potential. Preliminary studies suggest that it may interact with kinases and G protein-coupled receptors (GPCRs), which are critical in treating diseases like cancer and neurological disorders. Its urea linkage is a common pharmacophore in FDA-approved drugs, further underscoring its significance. Researchers are also investigating its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development.

From a commercial perspective, Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)- is available through specialized chemical suppliers, often in milligram to gram quantities. Its price and availability are influenced by factors such as purity grade and custom synthesis requirements. The compound is typically characterized using nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to ensure quality control. These analytical methods are essential for meeting the stringent standards of pharmaceutical research and preclinical development.

In conclusion, Urea, N-7-azabicyclo[2.2.1]hept-2-yl-N'-(1,1-dimethylethyl)- (CAS No. 2137582-33-1) represents a promising scaffold in modern drug discovery. Its unique structural features and potential applications in targeted therapy make it a valuable tool for researchers. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation therapeutics.